Cas no 2228967-34-6 (2-2-(difluoromethoxy)-3-methylphenylazetidine)

• Product Name: 2-2-(difluoromethoxy)-3-methylphenylazetidine
• CAS No: 2228967-34-6
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5801693
• PubChem ID: 165723643
• Update Time: 2025-06-23

2-2-(difluoromethoxy)-3-methylphenylazetidine Chemical and Physical Properties

Names and Identifiers

• 2-2-(difluoromethoxy)-3-methylphenylazetidine
• 2-[2-(difluoromethoxy)-3-methylphenyl]azetidine
• 2228967-34-6
• EN300-1970616

• Inchi： 1S/C11H13F2NO/c1-7-3-2-4-8(9-5-6-14-9)10(7)15-11(12)13/h2-4,9,11,14H,5-6H2,1H3
• InChI Key： KJCLVXYNBWLMOT-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C1CCN1)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-2-(difluoromethoxy)-3-methylphenylazetidine

Chemical Profile of 2-2-(difluoromethoxy)-3-methylphenylazetidine (CAS No. 2228967-34-6)

2-2-(difluoromethoxy)-3-methylphenylazetidine, identified by the CAS number 2228967-34-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This azetidine derivative features a phenyl ring substituted with a difluoromethoxy group at the 2-position and a methyl group at the 3-position, combined with an azetidine core. Such structural motifs are often explored for their potential biological activity and mechanistic insights.

The significance of this compound lies in its potential applications as a building block or intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring, along with the heterocyclic azetidine scaffold, makes it a versatile candidate for further functionalization. Researchers have been particularly interested in how these substituents influence the electronic properties and reactivity of the molecule, which could be harnessed in drug design or material science.

In recent years, there has been growing interest in azetidine derivatives due to their structural similarity to more commonly studied heterocycles like piperidines and pyrrolidines. These derivatives often exhibit favorable pharmacokinetic properties, such as improved solubility and metabolic stability, making them attractive for medicinal chemistry applications. The specific combination of a difluoromethoxy group and a methyl substituent in 2-2-(difluoromethoxy)-3-methylphenylazetidine introduces unique electronic and steric effects that can modulate binding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The azetidine ring is known to mimic certain bioactive scaffolds found in natural products and existing drugs, while the aromatic phenyl ring provides additional opportunities for tuning pharmacological activity. The difluoromethoxy group, in particular, is a well-known pharmacophore that enhances lipophilicity and metabolic stability, often employed in drug molecules to improve oral bioavailability.

Recent studies have begun to explore the biological profile of 2-2-(difluoromethoxy)-3-methylphenylazetidine, focusing on its potential interactions with various biological targets. Preliminary computational studies suggest that this compound may exhibit binding affinity for enzymes or receptors involved in inflammatory pathways, making it a promising candidate for further investigation in therapeutic contexts. Additionally, its structural features make it amenable to derivatization, allowing researchers to fine-tune its properties for specific applications.

The synthesis of 2-2-(difluoromethoxy)-3-methylphenylazetidine presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes may involve multi-step processes requiring careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions or flow chemistry techniques, could potentially streamline the production process and enhance scalability. These advancements are crucial for making such specialized compounds more accessible for research and development purposes.

The chemical properties of this compound also make it valuable for studying intermolecular interactions in solution and solid-state phases. Techniques such as NMR spectroscopy, X-ray crystallography, and computational modeling have been employed to elucidate its structure and understand how different substituents influence its conformational behavior. Such insights are essential for predicting its reactivity and designing experiments to explore its potential applications.

In conclusion, 2-2-(difluoromethoxy)-3-methylphenylazetidine (CAS No. 2228967-34-6) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a valuable tool for developing novel therapeutics or materials. As research continues to uncover new applications for azetidine derivatives, compounds like this one are likely to play an increasingly important role in drug discovery and innovation.